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Introduction

MM-401 is a potent and specific inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) H3K4
methyltransferase.[1] It functions by disrupting the crucial interaction between MLL1 and WDR5
(WD repeat-containing protein 5), a core component of the MLL1 complex essential for its
catalytic activity.[1][2][3] This disruption leads to a reduction in H3K4 methylation, particularly at
MLL1 target gene loci. Consequently, MM-401 induces cell cycle arrest, apoptosis, and myeloid
differentiation in MLL-rearranged leukemia cells, demonstrating its potential as a therapeutic
agent.[1][2][3] These application notes provide detailed protocols for utilizing MM-401 to study
H3K4 methylation and its downstream effects in a research setting.

Mechanism of Action

MM-401 is a macrocyclic peptidomimetic that competitively binds to the WDR5 pocket that
normally recognizes the 'Win' (WDR5-interaction) motif of MLL1.[3] This binding event
physically blocks the association of MLL1 with WDRS5, leading to the disassembly of the MLL1
core complex and subsequent inhibition of its histone methyltransferase (HMT) activity.[2][3]
This targeted inhibition is specific to the MLL1 complex, with minimal effects on other MLL
family HMTs.[2] The downstream consequence is a decrease in H3K4 methylation levels at
MLL1 target genes, such as the HOXA gene cluster, which are critical for the proliferation and
survival of MLL-rearranged leukemia cells.
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Data Presentation

Table 1: In Vitro Activity of MM-401

Parameter Value Reference
MLL1 HMT Activity IC50 0.32 uM [1][2]
WDR5-MLL1 Interaction IC50 0.9 nM [1]

WDRS5 Binding Ki <1nM [1]

Table 2: Growth Inhibition (GI50) of MM-401 in Leukemia

Cell Lines
Cell Line MLL Status GI50 (uM) Reference

Murine Leukemia

Cells

MLL-AF9 MLL fusion ~10 [2]
MLL-ENL MLL fusion 123+2.1 [2]
Hoxa9/Meisl Non-MLL > 50 [2]

Human Leukemia

Cells

MV4;11 MLL-AF4 8.5 [2]
MOLM13 MLL-AF9 11.2 [2]
KOPNS8 MLL-ENL 15.6 [2]
K562 Non-MLL Not Determined [2]
HL60 Non-MLL Not Determined [2]
U937 Non-MLL Not Determined [2]

Mandatory Visualizations
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Mechanism of MLL1 Inhibition by MM-401
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Experimental Workflow for MM-401 Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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